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Compound of Interest

Compound Name: Scopatrinol

cat. No.: B15590101

Biosynthesis of Scopoletin and Scopolin

Scopoletin is synthesized via the phenylpropanoid pathway, a major route in plant secondary
metabolism that produces a variety of essential compounds from the amino acid phenylalanine.
The biosynthesis of scopoletin represents a branch point from the pathway leading to lignin
formation.[7]

The key steps are as follows:

e General Phenylpropanoid Pathway: Phenylalanine is converted through a series of
enzymatic reactions to produce key intermediates, including cinnamate, p-coumarate, and
eventually feruloyl-CoA.

o Ortho-hydroxylation: The critical branching step is the ortho-hydroxylation of feruloyl-CoA.
This reaction is catalyzed by feruloyl-CoA 6'-hydroxylase (F6'H), a 2-oxoglutarate-dependent
dioxygenase, which is considered a rate-limiting enzyme in scopoletin biosynthesis.[5][7][8]

» |somerization and Lactonization: The product of the F6'H reaction undergoes a trans-cis
iIsomerization of its side chain, followed by spontaneous or enzyme-catalyzed lactonization
(ring closure) to form the characteristic coumarin structure of scopoletin.[7]

o Glycosylation: Scopoletin can be converted to its more stable and soluble glycoside,
scopolin, through the action of UDP-glucose:phenylpropanoid glucosyltransferases (UGTSs).
[5][6] This glycosylation step is crucial for regulating the activity and storage of scopoletin
within the plant cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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